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Compound of Interest

Compound Name:
4-((4-Methylpiperazin-1-

yl)methyl)benzonitrile

Cat. No.: B018828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile, a key intermediate in pharmaceutical

synthesis.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile.

Property Value

Molecular Formula C₁₃H₁₇N₃

Molecular Weight 215.3 g/mol

CAS Number 125743-63-7

Appearance White to off-white solid or crystalline powder

Purity Typically ≥97%

InChI Key IVSYNRMJMLDSIB-UHFFFAOYSA-N
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Safety and Handling Protocols
Hazard Identification and Precautionary Measures

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile is considered hazardous and requires careful

handling. The primary hazards include skin irritation, serious eye irritation, and potential

respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the use of appropriate personal protective

equipment.

PPE Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin exposure.[1][2]

Respiratory Protection

If dust or aerosols are generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator with a particulate filter.[2]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing.[3] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Spill and Waste Disposal

In the event of a spill, prevent further leakage if it is safe to do so.[1] Vacuum or sweep up the

material and place it into a suitable disposal container.[1] Avoid generating dust. Dispose of the

waste in accordance with local, state, and federal regulations. Do not let the product enter

drains or waterways.[1]

Storage Protocols
Proper storage is crucial to maintain the integrity and stability of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.
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Storage Condition Recommendation

Temperature

Store in a cool, dry place. Long-term storage in

a cool, dry environment is recommended.[1]

Some suppliers may recommend cold-chain

transportation.

Container
Keep the container tightly closed when not in

use.[1]

Ventilation Store in a well-ventilated area.[1][3]

Incompatible Materials
Avoid contact with strong oxidizing agents,

strong acids, and reducing agents.[4][5]

Application Notes
Role as a Synthetic Intermediate

4-((4-Methylpiperazin-1-yl)methyl)benzonitrile is a versatile building block in medicinal

chemistry and drug development. Its primary application is as a key intermediate in the

synthesis of various active pharmaceutical ingredients (APIs). The methylpiperazinyl-methyl-

benzonitrile moiety is a common scaffold found in a number of targeted therapies.

One of the most notable applications is in the synthesis of Imatinib, a tyrosine kinase inhibitor

used in the treatment of chronic myeloid leukemia (CML) and other cancers. The benzonitrile

group can be hydrolyzed to a carboxylic acid, which is a key step in the synthesis of the final

drug molecule.

Furthermore, derivatives of this compound have been investigated as potent inhibitors of

Hepatitis C Virus (HCV). Research has shown that modifications to the 2-((4-arylpiperazin-1-

yl)methyl)benzonitrile scaffold can lead to compounds with significant antiviral activity.

Experimental Protocols
General Synthetic Protocol: Reductive Amination
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The following is a generalized protocol for the synthesis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile via reductive amination of 4-formylbenzonitrile with 1-methylpiperazine.

This method is commonly employed for the formation of the C-N bond.

Materials:

4-formylbenzonitrile

1-methylpiperazine

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM) or other suitable aprotic solvent

Acetic acid (optional, as a catalyst)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-formylbenzonitrile (1 equivalent) in

dichloromethane.

Addition of Amine: Add 1-methylpiperazine (1.1 to 1.5 equivalents) to the solution. If desired,

a catalytic amount of acetic acid can be added.

Stirring: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of

the iminium ion intermediate.
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Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.2 to 2.0

equivalents) portion-wise to the reaction mixture. The reaction is exothermic and may

bubble.

Reaction Monitoring: Stir the reaction at room temperature for 2 to 24 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated

solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3x).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,

recrystallization, or distillation under reduced pressure to yield the pure 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile.

Visualizations
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Workflow for Handling and Storage
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Caption: Workflow for the safe handling and storage of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.

General Synthetic Workflow

Starting Materials:
4-formylbenzonitrile
1-methylpiperazine

Reductive Amination Reaction

Aprotic Solvent
(e.g., DCM)

Reducing Agent
(e.g., STAB)

Aqueous Work-up and Extraction

Purification
(e.g., Column Chromatography)

Final Product:
4-((4-Methylpiperazin-1-yl)methyl)benzonitrile

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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